2,3-dihydro-1-benzothiophen-6-ol
Overview
Description
2,3-Dihydro-1-benzothiophen-6-ol (DHBTO) is a synthetic compound that has been used in a variety of scientific applications. It has been studied for its biochemical and physiological effects, as well as its potential for use in laboratory experiments.
Mechanism of Action
The mechanism of action of 2,3-dihydro-1-benzothiophen-6-ol is not yet fully understood, but it is believed to involve the binding of the compound to certain receptors in the body, resulting in a change in the biochemical or physiological processes of the body. This could include changes in gene expression, cell signalling, and other biochemical pathways.
Biochemical and Physiological Effects
2,3-dihydro-1-benzothiophen-6-ol has been studied for its biochemical and physiological effects, and it has been found to have a variety of effects on the body. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties, as well as the ability to protect against oxidative damage. It has also been found to have the potential to modulate the activity of certain enzymes, and to have a protective effect against certain toxins.
Advantages and Limitations for Lab Experiments
The use of 2,3-dihydro-1-benzothiophen-6-ol in laboratory experiments has several advantages, such as its easy synthesis, its low cost, and its wide availability. However, there are also some limitations to its use in lab experiments, such as the difficulty in obtaining pure samples, the lack of data on its long-term effects, and the fact that it is not approved for use in humans.
Future Directions
The future directions for the use of 2,3-dihydro-1-benzothiophen-6-ol in scientific research are numerous. It could be further studied for its potential use in the development of new drugs, as well as its potential to modulate the activity of certain enzymes and proteins. It could also be studied for its potential to protect against oxidative damage, and its potential to act as an antioxidant. Additionally, it could be studied for its potential to act as a biomarker for certain diseases, and its potential to be used in the diagnosis and treatment of various conditions. Finally, it could be studied for its potential to be used as a model compound for studying the properties of benzothiophenes.
Synthesis Methods
2,3-dihydro-1-benzothiophen-6-ol can be synthesized from the reaction of p-toluene sulfonyl chloride and 1-benzothiophenol in the presence of a base such as sodium hydroxide or potassium carbonate. The reaction yields a white solid, which is then purified by recrystallization. The reaction is relatively simple and straightforward, and can be done in a laboratory setting.
Scientific Research Applications
2,3-dihydro-1-benzothiophen-6-ol has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a catalyst in the synthesis of other compounds, and as a model compound for studying the properties of benzothiophenes. It has also been used in the synthesis of drugs, particularly in the development of new anti-cancer drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,3-dihydro-1-benzothiophen-6-ol involves the cyclization of a substituted phenylacetic acid with sulfur in the presence of a reducing agent, followed by reduction of the resulting thienyl ketone to form the desired product.", "Starting Materials": [ "Substituted phenylacetic acid", "Sulfur", "Reducing agent", "Thienyl ketone" ], "Reaction": [ "1. Cyclization of substituted phenylacetic acid with sulfur in the presence of a reducing agent to form a thienyl ketone intermediate", "2. Reduction of the thienyl ketone intermediate using a reducing agent such as sodium borohydride or lithium aluminum hydride to form 2,3-dihydro-1-benzothiophen-6-ol" ] } | |
CAS RN |
343929-61-3 |
Product Name |
2,3-dihydro-1-benzothiophen-6-ol |
Molecular Formula |
C8H8OS |
Molecular Weight |
152.2 |
Purity |
0 |
Origin of Product |
United States |
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